Cas no 2172243-42-2 (N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide)

• Product Name: N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide
• CAS No: 2172243-42-2
• MF: C₁₆H₂₁F₃N₂O
• MW: 314.345954656601
• CID: 6258556
• PubChem ID: 165819342
• Update Time: 2025-07-08

N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide
• 2172243-42-2
• EN300-1616707
• N-[5-(4-ethylphenyl)-6-methylpiperidin-3-yl]-2,2,2-trifluoroacetamide

• Inchi： 1S/C16H21F3N2O/c1-3-11-4-6-12(7-5-11)14-8-13(9-20-10(14)2)21-15(22)16(17,18)19/h4-7,10,13-14,20H,3,8-9H2,1-2H3,(H,21,22)
• InChI Key： XXPKLTJRCOTURX-UHFFFAOYSA-N
• SMILES： FC(C(NC1CNC(C)C(C2C=CC(CC)=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 314.16059778g/mol
• Monoisotopic Mass: 314.16059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Additional information on N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide

Research Briefing on N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide (CAS: 2172243-42-2)

In recent years, the compound N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide (CAS: 2172243-42-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroacetamide moiety and piperidine core, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. This briefing aims to summarize the latest research findings, methodologies, and implications associated with this compound.

The synthesis and structural characterization of N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide have been extensively documented in recent literature. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its molecular structure. The compound's stability under physiological conditions and its pharmacokinetic properties have also been investigated, revealing favorable absorption and distribution profiles in preclinical models.

One of the most notable applications of this compound lies in its potential as a modulator of neurotransmitter systems. Recent studies have demonstrated its affinity for specific serotonin and dopamine receptors, suggesting its utility in treating neuropsychiatric disorders such as depression and schizophrenia. Additionally, its trifluoroacetamide group has been implicated in enhancing blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics. These findings are supported by in vitro and in vivo assays, which have shown significant receptor binding and functional activity at nanomolar concentrations.

Beyond its neurological applications, N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide has also been explored as a scaffold for developing enzyme inhibitors. Preliminary data indicate its efficacy in inhibiting certain cytochrome P450 enzymes, which could have implications for drug-drug interaction studies and personalized medicine. However, further research is needed to elucidate the precise mechanisms of inhibition and to optimize the compound's selectivity and potency.

In conclusion, N-5-(4-ethylphenyl)-6-methylpiperidin-3-yl-2,2,2-trifluoroacetamide represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and broad therapeutic potential warrant continued investigation, particularly in optimizing its pharmacological properties and exploring its applications in diverse disease models. Future research should focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic benefits.